2-[4-(2,6-dimethyl-4-morpholinyl)-3-nitrobenzoyl]benzoic acid

• IUPAC Name: 2-[4-(2,6-dimethylmorpholin-4-yl)-3-nitrobenzoyl]benzoic acid
• InChI: InChI=1S/C20H20N2O6/c1-12-10-21(11-13(2)28-12)17-8-7-14(9-18(17)22(26)27)19(23)15-5-3-4-6-16(15)20(24)25/h3-9,12-13H,10-11H2,1-2H3,(H,24,25)
• InChI Key: OGMBAKGZBAWXRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C2=C(C=C(C=C2)C(=O)C3=CC=CC=C3C(=O)O)[N+](=O)[O-]
• Molecular Formula: C20H20N2O6
• Molecular Weight: 384.4 g/mol

Description

2-[4-(2,6-dimethyl-4-morpholinyl)-3-nitrobenzoyl]benzoic acid, commonly known as DMNB-BzA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a fluorescent probe that can be used to detect the presence of reactive oxygen species (ROS) in living cells and tissues. In

Mechanism of Action

DMNB-BzA works by reacting with 2-[4-(2,6-dimethyl-4-morpholinyl)-3-nitrobenzoyl]benzoic acid to produce a fluorescent signal. When 2-[4-(2,6-dimethyl-4-morpholinyl)-3-nitrobenzoyl]benzoic acid are present, they react with the nitro group on DMNB-BzA, causing it to undergo a reduction reaction. This reduction reaction leads to the formation of a highly fluorescent compound that emits light at a specific wavelength. The intensity of the fluorescence is directly proportional to the amount of 2-[4-(2,6-dimethyl-4-morpholinyl)-3-nitrobenzoyl]benzoic acid present in the sample.
Biochemical and Physiological Effects
DMNB-BzA has been shown to have minimal biochemical and physiological effects on living cells and tissues. It is non-toxic and does not interfere with cellular function or metabolism. This makes it an ideal tool for studying the role of 2-[4-(2,6-dimethyl-4-morpholinyl)-3-nitrobenzoyl]benzoic acid in living systems.

Advantages and Limitations for Lab Experiments

The main advantage of DMNB-BzA is its high sensitivity and specificity for detecting 2-[4-(2,6-dimethyl-4-morpholinyl)-3-nitrobenzoyl]benzoic acid in living cells and tissues. It can be used to study the dynamics of 2-[4-(2,6-dimethyl-4-morpholinyl)-3-nitrobenzoyl]benzoic acid production and to identify the cellular sources of 2-[4-(2,6-dimethyl-4-morpholinyl)-3-nitrobenzoyl]benzoic acid. However, there are some limitations to its use. DMNB-BzA is not suitable for studying the effects of chronic 2-[4-(2,6-dimethyl-4-morpholinyl)-3-nitrobenzoyl]benzoic acid exposure, as it only detects acute changes in 2-[4-(2,6-dimethyl-4-morpholinyl)-3-nitrobenzoyl]benzoic acid levels. Additionally, DMNB-BzA is not suitable for use in vivo, as it cannot penetrate the blood-brain barrier.

Future Directions

There are several future directions for research related to DMNB-BzA. One area of interest is the development of new fluorescent probes that can detect other reactive species, such as reactive nitrogen species (RNS) and reactive sulfur species (RSS). Another area of interest is the use of DMNB-BzA in the development of new therapies for diseases that are characterized by overproduction of 2-[4-(2,6-dimethyl-4-morpholinyl)-3-nitrobenzoyl]benzoic acid. Finally, there is a need for further research to optimize the use of DMNB-BzA in living systems, including the development of new imaging techniques and the refinement of existing protocols.

Scientific Research Applications

DMNB-BzA has been extensively used in scientific research to detect the presence of 2-[4-(2,6-dimethyl-4-morpholinyl)-3-nitrobenzoyl]benzoic acid in living cells and tissues. 2-[4-(2,6-dimethyl-4-morpholinyl)-3-nitrobenzoyl]benzoic acid are highly reactive molecules that can cause damage to cellular components, including DNA, proteins, and lipids. The overproduction of 2-[4-(2,6-dimethyl-4-morpholinyl)-3-nitrobenzoyl]benzoic acid has been linked to a variety of diseases, including cancer, Alzheimer's disease, and Parkinson's disease. DMNB-BzA can be used to study the role of 2-[4-(2,6-dimethyl-4-morpholinyl)-3-nitrobenzoyl]benzoic acid in these diseases and to develop new therapies to combat them.